5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H16BrNO4
• Molecular Weight: 414.2 g/mol
• IUPAC Name: 5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-prop-2-ynylindol-2-one
• InChI: InChI=1S/C20H16BrNO4/c1-3-10-22-17-9-6-14(21)11-16(17)20(25,19(22)24)12-18(23)13-4-7-15(26-2)8-5-13/h1,4-9,11,25H,10,12H2,2H3
• InChI Key: NKHOPOWAOIHKBP-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3)Br)N(C2=O)CC#C)O

Description

5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and has shown promising results in several scientific studies.

Mechanism of Action

The mechanism of action of 5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by inhibiting various enzymes and signaling pathways involved in the progression of cancer, inflammation, and viral infections.
Biochemical and Physiological Effects:
Several scientific studies have demonstrated the biochemical and physiological effects of 5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation by inhibiting the production of pro-inflammatory cytokines, and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one in lab experiments is its potential therapeutic applications. This compound has shown promising results in various scientific studies and could be a potential candidate for the development of new drugs. However, one of the limitations of using this compound is its low solubility in water, which could affect its bioavailability and efficacy.

Future Directions

There are several future directions for research related to 5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one. One of the areas of research could be the development of new drug formulations that improve the solubility and bioavailability of this compound. Another area of research could be the evaluation of this compound's potential use in the treatment of other diseases, such as autoimmune disorders and metabolic diseases. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and identify potential targets for drug development.

Synthesis Methods

The synthesis of 5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one has been reported in several scientific studies. One of the most common methods involves the reaction of 3-bromo-4-methoxybenzaldehyde with propargylamine in the presence of a catalyst to obtain the intermediate compound. This intermediate is then subjected to a series of reactions to yield the final product.

Scientific Research Applications

5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, anti-inflammatory, and antiviral properties in various scientific studies. This compound has also been evaluated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.